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Compound of Interest

Compound Name: Hexyl formate

Cat. No.: B1584476 Get Quote

Essential Safety and Handling Guide for Hexyl
Formate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety protocols,

operational procedures, and disposal plans for Hexyl formate, ensuring laboratory safety and

minimizing risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to prevent skin and eye contact, as well as inhalation

of vapors.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH-approved safety

glasses with side shields (US).

Protects against splashes and

aerosols.

Skin and Hand Protection

Wear a lab coat or chemical-

resistant apron. For hand

protection, Nitrile rubber gloves

are recommended. For

prolonged or frequent contact,

consult the glove

manufacturer's specific

permeation data. Always

inspect gloves prior to use and

change them immediately

upon contamination.

Prevents direct skin contact

and absorption.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, or for

large-scale use, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an organic

vapor filter (Type A) may be

necessary.

Protects against inhalation of

potentially harmful vapors.

Quantitative Data Summary
The following table summarizes key quantitative data for Hexyl formate.
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Property Value Source

Molecular Formula C₇H₁₄O₂ [1][2][3]

Molecular Weight 130.18 g/mol [1]

Appearance Colorless liquid [3][4]

Odor Fruity, apple-like [5]

Boiling Point 155-156 °C (311-312.8 °F) [1][5][6]

Melting Point -63 °C (-81.4 °F) [5][7]

Flash Point 37 °C (98.6 °F) [4][6]

Density 0.879 g/mL at 25 °C [5]

Solubility

Slightly soluble in water;

soluble in alcohol and

propylene glycol.

[5]

Occupational Exposure Limits

(OELs)

No specific OELs have been

established for Hexyl formate.
[6][8]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of Hexyl formate.

1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Information Review: Review the Safety Data Sheet (SDS) for Hexyl formate.[9]

Ventilation Check: Ensure the work area, preferably a chemical fume hood, is well-ventilated.

[2]

PPE Inspection: Inspect all necessary PPE for integrity and proper fit.

Emergency Equipment: Locate and verify the functionality of the nearest eyewash station

and safety shower.
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2. Handling Procedure:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as Hexyl formate is flammable.

Tool Selection: Use non-sparking tools.

Dispensing: Carefully dispense the required amount, avoiding splashing and the creation of

aerosols.

Container Sealing: Keep the container tightly closed when not in use.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No

smoking in the handling area.[10]

3. Post-Handling Procedures:

Decontamination: Wipe down the work surface with an appropriate solvent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling.

Storage: Store Hexyl formate in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[8]

Disposal Plan
Proper disposal of Hexyl formate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Hexyl formate waste is classified as hazardous waste due to its

flammability.[7]

Containerization:

Collect waste in a designated, compatible, and properly labeled hazardous waste

container.
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Do not mix with other waste streams, particularly halogenated solvents, to avoid increased

disposal costs.[11]

Keep the waste container securely closed at all times, except when adding waste.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "Hexyl
formate," and a description of its hazards (e.g., "Flammable Liquid").

Pickup and Disposal:

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.[12]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Hexyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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